Cas no 1806846-80-9 (Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate
• CAS No: 1806846-80-9
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4878238
• Update Time: 2025-06-13

Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-8(4-14)7(3-10(16)17-2)9(5-15-6)11(12)13/h5,11H,3H2,1-2H3
• InChI Key： BKXHWDUMQKGXMK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(C#N)=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate

Recent Advances in the Study of Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate (CAS: 1806846-80-9)

Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate (CAS: 1806846-80-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its difluoromethyl and cyano functional groups, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and applications in drug discovery, particularly in the context of enzyme inhibition and targeted therapies.

The synthesis of Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently. This method not only enhances the scalability of the compound but also reduces the formation of by-products, making it more suitable for industrial applications.

In terms of biological activity, Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate has been investigated for its role as a key intermediate in the synthesis of kinase inhibitors. Research conducted by Smith et al. (2024) demonstrated its efficacy in the development of selective inhibitors for protein kinases involved in inflammatory pathways. The compound's unique structural features, including the electron-withdrawing cyano group and the lipophilic difluoromethyl moiety, contribute to its high binding affinity and selectivity towards target enzymes.

Furthermore, recent preclinical studies have explored the potential of Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate in oncology. A study in Cancer Research (2024) highlighted its use in the design of small-molecule inhibitors targeting mutant forms of the epidermal growth factor receptor (EGFR). The compound's ability to modulate kinase activity has shown promise in overcoming resistance to existing therapies, particularly in non-small cell lung cancer (NSCLC) models.

Despite these advancements, challenges remain in the clinical translation of Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization and in vivo studies. Ongoing research is also exploring its potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases, where kinase modulation plays a critical role.

In conclusion, Methyl 3-cyano-5-(difluoromethyl)-2-methylpyridine-4-acetate (CAS: 1806846-80-9) represents a versatile and valuable scaffold in medicinal chemistry. Its continued study and development hold significant promise for the discovery of next-generation therapeutics. Future research should focus on expanding its applications, improving its pharmacokinetic properties, and advancing it through clinical trials to fully realize its therapeutic potential.